Cas no 869543-45-3 (7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one)

• Product Name: 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one
• CAS No: 869543-45-3
• MF: C₈H₆INOS
• MW: 291.10881280899
• CID: 2115550
• Update Time: 2025-06-11

7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-iodo-3-methyl-Thieno[3,2-c]pyridin-4(5H)-one
• 7-iodo-3-methylthieno[3,2-c]pyridin-4-ol
• 7-iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one
• JADBBBSLRXQXFF-UHFFFAOYSA-N
• 7-iodo-3-methylthieno[3,2-c]pyridin-4(5H)-one
• 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one

• Inchi： 1S/C8H6INOS/c1-4-3-12-7-5(9)2-10-8(11)6(4)7/h2-3H,1H3,(H,10,11)
• InChI Key： JADBBBSLRXQXFF-UHFFFAOYSA-N
• SMILES： IC1=CNC(C2=C1SC=C2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 57.3

Additional information on 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one

Introduction to 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one (CAS No. 869543-45-3)

7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. The compound belongs to the thienopyridine class, which is known for its broad spectrum of pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of an iodo substituent at the 7-position and a methyl group at the 3-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry and drug discovery.

The chemical structure of 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one consists of a fused ring system comprising a thiophene ring connected to a pyridine ring, with the iodo and methyl groups strategically positioned for functionalization. This arrangement not only contributes to its distinct electronic properties but also opens up numerous possibilities for further derivatization and exploration of its biological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thienopyridine scaffold, in particular, has been extensively studied for its ability to modulate various biological targets, including kinases, receptors, and enzymes. The introduction of halogenated substituents such as the iodo group has further expanded the pharmacophoric potential of this class of compounds, enabling the design of more potent and selective inhibitors.

In the context of drug discovery, 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one serves as a versatile building block for synthesizing more complex molecules with tailored biological activities. Its reactivity allows for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing biaryl structures found in many bioactive compounds. Additionally, the presence of the iodo atom makes it an attractive candidate for palladium-catalyzed transformations, facilitating the introduction of diverse functional groups at other positions within the molecule.

One of the most compelling aspects of 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one is its potential application in addressing unmet medical needs. For instance, studies have demonstrated that derivatives of thienopyridine can exhibit inhibitory effects on aberrant signaling pathways involved in cancer progression. The iodo substituent can be leveraged to develop radiolabeled probes for imaging studies or targeted therapies, leveraging its ability to participate in metabolic labeling and detection techniques.

The synthesis of 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cyclization reactions to form the thienopyridine core, followed by functional group interconversions such as halogenation at the 7-position. The use of modern catalytic methods has improved both yield and efficiency in these synthetic routes, making it more feasible to produce larger quantities for research purposes.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising derivatives of 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one based on their predicted interactions with biological targets. These computational approaches help researchers prioritize candidates for experimental validation by providing insights into binding affinities and mechanistic insights.

The pharmacokinetic properties of compounds derived from this scaffold are also an area of active investigation. Researchers are exploring ways to optimize bioavailability by modifying physicochemical properties such as solubility and metabolic stability. This involves careful consideration of factors like lipophilicity and electronic distribution around the heterocyclic system.

Furthermore, green chemistry principles are being increasingly applied to improve synthetic methodologies for 7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. These efforts align with broader industry trends toward environmentally responsible drug development.

In summary,7-Iodo-3-methyl-5H-thieno[3,2-c]pyridin-4-one (CAS No. 869543-45-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological applications. Its role as an intermediate in synthetic chemistry underscores its versatility across multiple disciplines within chemical biology and drug discovery.